1-((4-(benzylamino)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)amino)propan-2-ol

• IUPAC Name: 1-[[4-(benzylamino)-1-methylpyrazolo[3,4-d]pyrimidin-6-yl]amino]propan-2-ol
• InChI: InChI=1S/C16H20N6O/c1-11(23)8-18-16-20-14(13-10-19-22(2)15(13)21-16)17-9-12-6-4-3-5-7-12/h3-7,10-11,23H,8-9H2,1-2H3,(H2,17,18,20,21)
• InChI Key: MHGVMJMVFPPOJS-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC1=NC(=C2C=NN(C2=N1)C)NCC3=CC=CC=C3)O
• Molecular Formula: C16H20N6O
• DSSTOX Substance ID: DTXSID901321282
• Molecular Weight: 312.37 g/mol
• Solubility: 43.3 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 897758-20-2

Description

Synthesis Analysis

The synthesis of this compound involves a series of chemical reactions. Researchers have designed and synthesized a set of small molecules based on the pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds. These compounds were specifically targeted as novel CDK2 inhibitors . The synthetic route likely includes steps such as condensation, cyclization, and functional group modifications.

Chemical Reactions Analysis

The compound likely undergoes various chemical reactions, including binding interactions with cellular targets. Notably, it exhibits enzymatic inhibitory activity against CDK2/cyclin A2 , which makes it a promising candidate for cancer treatment. Further investigations are needed to elucidate its precise mode of action.

Mechanism of Action

1-((4-(benzylamino)-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl)amino)propan-2-ol likely interferes with cell cycle progression and induces apoptosis in cancer cells. Its dual activity against both cell lines and CDK2 suggests a potential role in halting tumor growth.